Cas no 2219407-53-9 (5-(3-fluorophenyl)pyridine-3,4-diamine hydrochloride)

• Product Name: 5-(3-fluorophenyl)pyridine-3,4-diamine hydrochloride
• CAS No: 2219407-53-9
• MF: C₁₁H₁₁ClFN₃
• MW: 239.676544427872
• CID: 5842209
• PubChem ID: 137951760
• Update Time: 2025-05-25

5-(3-fluorophenyl)pyridine-3,4-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluorophenyl)pyridine-3,4-diamine hydrochloride
• 5-(3-fluorophenyl)pyridine-3,4-diamine;hydrochloride
• starbld0038686
• EN300-1695621
• 2219407-53-9

• Inchi： 1S/C11H10FN3.ClH/c12-8-3-1-2-7(4-8)9-5-15-6-10(13)11(9)14;/h1-6H,13H2,(H2,14,15);1H
• InChI Key： VKEHATUKAMCAKU-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)C1C=NC=C(C=1N)N

Computed Properties

• Exact Mass: 239.0625532g/mol
• Monoisotopic Mass: 239.0625532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9Ų

Additional information on 5-(3-fluorophenyl)pyridine-3,4-diamine hydrochloride

5-(3-Fluorophenyl)Pyridine-3,4-Diamine Hydrochloride: A Comprehensive Overview

5-(3-Fluorophenyl)Pyridine-3,4-Diamine Hydrochloride, identified by the CAS number 2219407-53-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with two amino groups and a fluorophenyl substituent. The presence of the fluorine atom introduces interesting electronic properties, making this compound a valuable substrate for various chemical reactions and applications.

The synthesis of 5-(3-Fluorophenyl)Pyridine-3,4-Diamine Hydrochloride typically involves multi-step processes that include nucleophilic aromatic substitution and subsequent hydrochlorination. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of physical properties, this compound exhibits a melting point of approximately 210°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its hydrochloride form ensures stability under neutral conditions, making it suitable for storage and transportation. The compound's solubility profile is particularly advantageous for its application in pharmaceutical formulations.

The biological activity of 5-(3-Fluorophenyl)Pyridine-3,4-Diamine Hydrochloride has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with significant activity against cyclooxygenase (COX) enzymes. Additionally, this compound has shown promise in modulating cellular signaling pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Recent research has focused on the development of derivatives of this compound to enhance its bioavailability and efficacy. For instance, researchers have explored the incorporation of additional functional groups to improve drug delivery mechanisms. These studies highlight the versatility of the pyridine diamine scaffold in drug design.

In the context of materials science, 5-(3-Fluorophenyl)Pyridine-3,4-Diamine Hydrochloride has been investigated as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand in these systems has opened new avenues for applications in gas storage and catalysis.

The environmental impact of this compound has also been a topic of recent research. Studies have shown that it exhibits low toxicity to aquatic organisms under standard testing conditions. However, further investigations are required to fully understand its long-term ecological effects.

In conclusion, 5-(3-Fluorophenyl)Pyridine-3,4-Diamine Hydrochloride represents a versatile and promising compound with applications spanning pharmaceuticals, materials science, and beyond. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in contemporary chemical research.